Cas no 779298-68-9 (1H-Pyrazole-4-ethanamine,N-ethyl-N-methyl-)

• Product Name: 1H-Pyrazole-4-ethanamine,N-ethyl-N-methyl-
• CAS No: 779298-68-9
• MF: C₈H₁₅N₃
• MW: 153.224801301956
• CID: 553281
• Update Time: 2022-09-22

1H-Pyrazole-4-ethanamine,N-ethyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-ethanamine,N-ethyl-N-methyl-
• 1H-Pyrazole-4-ethanamine,N-ethyl-N-methyl-(9CI)
• N-ethyl-N-methyl-2-(1H-pyrazol-4-yl)ethanamine

• Inchi： 1S/C8H15N3/c1-3-11(2)5-4-8-6-9-10-7-8/h6-7H,3-5H2,1-2H3,(H,9,10)
• InChI Key： XSBRWWSLACCWOK-UHFFFAOYSA-N
• SMILES： C(N(CC)C)CC1=CNN=C1

Computed Properties

• Exact Mass: 153.127
• Monoisotopic Mass: 153.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.9A^2